N-(2-hydroxypropyl)-3-methylbenzamide

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: N-(2-hydroxypropyl)-3-methylbenzamide
• InChI: InChI=1S/C11H15NO2/c1-8-4-3-5-10(6-8)11(14)12-7-9(2)13/h3-6,9,13H,7H2,1-2H3,(H,12,14)
• InChI Key: GSRNCEVLSFFMMO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NCC(C)O
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC(C)O

Description

N-(2-hydroxypropyl)-3-methylbenzamide, also known as N-HPMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This molecule has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(2-hydroxypropyl)-3-methylbenzamide is not fully understood, but it is believed to act as a modulator of various biological processes. This compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the degradation of the neurotransmitter acetylcholine. This compound has also been shown to modulate the activity of various ion channels, including potassium channels, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the modulation of ion channel activity, and the activation of various signaling pathways. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

N-(2-hydroxypropyl)-3-methylbenzamide has several advantages for lab experiments, including its ease of synthesis, stability, and availability. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(2-hydroxypropyl)-3-methylbenzamide, including the development of new synthetic methods for the preparation of this compound and its derivatives, the elucidation of its mechanism of action, and the evaluation of its potential therapeutic applications in various diseases. Additionally, the development of new analytical methods for the detection and quantification of this compound in biological samples may facilitate its use in preclinical and clinical studies.

Synthesis Methods

N-(2-hydroxypropyl)-3-methylbenzamide can be synthesized using various methods, including the reaction of 3-methylbenzoic acid with 2-hydroxypropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified by column chromatography to obtain the desired product. Another method involves the reaction of 3-methylbenzoic acid with 2-hydroxypropylamine in the presence of a catalyst such as triethylamine and 1,3-dicyclohexylcarbodiimide (DCC). The reaction mixture is also purified by column chromatography to obtain the desired product.

Scientific Research Applications

N-(2-hydroxypropyl)-3-methylbenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug design, and materials science. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In drug design, this compound has been used as a building block for the synthesis of various compounds with potential pharmaceutical applications. In materials science, this compound has been used as a monomer for the synthesis of various polymers with potential applications in drug delivery and tissue engineering.